Cas no 2172281-82-0 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)hexanamidopropanoic acid)

• Product name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)hexanamidopropanoic acid
• CAS No: 2172281-82-0
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6258564
• PubChem ID: 165538220

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)hexanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)hexanamidopropanoic acid
• EN300-1519895
• 2172281-82-0
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(propan-2-yl)hexanamido]propanoic acid

• Inchi： 1S/C27H34N2O5/c1-4-19(13-14-25(30)29(18(2)3)16-15-26(31)32)28-27(33)34-17-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-12,18-19,24H,4,13-17H2,1-3H3,(H,28,33)(H,31,32)
• InChI Key： PFJYXDFUGISXKZ-UHFFFAOYSA-N
• SMILES： O(C(NC(CC)CCC(N(CCC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)hexanamidopropanoic acid

Comprehensive Overview of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)hexanamidopropanoic acid (CAS No. 2172281-82-0)

In the realm of organic chemistry and pharmaceutical research, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)hexanamidopropanoic acid (CAS No. 2172281-82-0) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and functional groups, plays a pivotal role in peptide synthesis and drug development. The Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of peptides for therapeutic and diagnostic applications.

The compound's CAS No. 2172281-82-0 is a unique identifier that ensures precise tracking in chemical databases and regulatory frameworks. Researchers and manufacturers often search for this identifier to obtain detailed specifications, safety data, and application protocols. The Fmoc group in the molecule serves as a protective moiety for amines, enabling selective deprotection during synthesis—a feature highly valued in combinatorial chemistry and high-throughput screening.

Recent advancements in peptide-based therapeutics have spurred demand for high-purity building blocks like 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)hexanamidopropanoic acid. With the rise of personalized medicine and targeted drug delivery systems, this compound is frequently discussed in forums focusing on bioconjugation techniques and prodrug design. Its compatibility with automated synthesizers further enhances its appeal in industrial-scale production.

From an SEO perspective, queries such as "Fmoc-amino acid applications", "CAS 2172281-82-0 supplier", and "peptide synthesis reagents" reflect user intent related to procurement and technical guidance. Addressing these search trends, this article highlights the compound's role in cutting-edge research areas like antibody-drug conjugates (ADCs) and nanocarrier functionalization, which dominate contemporary biomedical literature.

Quality control and analytical characterization of CAS No. 2172281-82-0 are critical topics among chemists. Techniques such as HPLC, mass spectrometry, and NMR are routinely employed to verify purity and structural integrity. Suppliers emphasizing GMP-grade synthesis or custom modifications of this compound often rank higher in search results, underscoring the importance of metadata optimization for vendors.

Environmental and sustainability considerations are increasingly shaping chemical research. The green chemistry movement has prompted investigations into solvent-free or aqueous-phase synthesis routes for Fmoc-protected intermediates, including this compound. Such innovations align with global trends toward eco-friendly manufacturing and reduced waste generation—a frequent discussion point in academic and industrial circles.

In conclusion, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)hexanamidopropanoic acid exemplifies the synergy between synthetic chemistry and life sciences. Its versatility in peptide engineering and alignment with emerging technologies ensures its relevance in future scientific breakthroughs. Researchers are encouraged to explore patent landscapes and collaborative opportunities to leverage this compound's full potential.